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Compound of Interest

Tert-butyl 2-ethynylmorpholine-4-
Compound Name:

carboxylate
CAS No.: 1416229-07-6
Cat. No.: B1433881

Get Quote

Executive Summary

Tert-butyl 2-ethynylmorpholine-4-carboxylate is a versatile, chiral heterobifunctional building
block utilized in chemical biology and medicinal chemistry.[1] Its structural utility lies in its two
orthogonal reactive handles:

» Terminal Alkyne (C2 position): A bio-orthogonal handle ready for Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuUAAC), or "Click Chemistry."[1]

e Boc-Protected Secondary Amine (N4 position): A latent nucleophile that can be deprotected
to facilitate conjugation to activated esters or carboxylic acids.[1]

This Application Note provides a rigorous protocol for labeling azide-functionalized
biomolecules (proteins, glycans, or oligonucleotides) with this morpholine scaffold via CUAAC.
Additionally, it outlines the "Inverse Labeling" strategy, where the molecule serves as a linker to
install an alkyne handle onto a protein target.[1]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1433881#bc-rfq
https://www.benchchem.com/product/b1433881/docs?utm_src=pdf-body#application-note-bio-orthogonal-labeling-with-tert-butyl-2-ethynylmorpholine-4-carboxylate
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Chemical Properties & Handling

Property Specification

IUPAC Name tert-butyl 2-ethynylmorpholine-4-carboxylate
Molecular Formula C11H17NOs

Molecular Weight 211.26 g/mol

Soluble in organic solvents (DMSO, DMF, DCM,

Solubilit
Y Methanol).[1] Sparingly soluble in water.[1]
Storage -20°C, desiccated. Protect from moisture.[1]
Stable under standard laboratory conditions.[1]
Stability Avoid strong acids (removes Boc) unless

intended.[1]

Preparation of Stock Solutions:

» Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) is recommended for biological applications
to ensure miscibility with aqueous buffers.[1]

e Concentration: Prepare a 100 mM stock solution.
o Calculation: Dissolve 21.1 mg in 1.0 mL DMSO.
o Storage: Aliquot into single-use vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Workflows

The versatility of this molecule allows for two distinct labeling strategies.[1]

Strategy A: Direct "Click" Labeling (Primary Protocol)

Objective: Attach the morpholine scaffold to an Azide-labeled biomolecule. Mechanism: The
terminal alkyne of the morpholine reacts with the azide on the biomolecule via CUAAC to form a
stable 1,2,3-triazole linkage.[1] Application: Fragment-based drug discovery (morpholine
screening), capping unreacted azides, or metabolic probe derivatization.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.interchim.fr/ft/B/BB014c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Strategy B: Linker Installation (Advanced)

Objective: Install the alkyne-morpholine motif onto a native protein/peptide.[1] Mechanism:
o Deprotection: Remove the Boc group (TFA/DCM) to expose the secondary amine.[1]

» Conjugation: React the free amine with an NHS-ester or activated carboxyl on the protein.[1]
Result: An alkyne-functionalized protein ready for downstream Click chemistry.

Visual Workflow: Dual-Path Labeling Strategy

Strategy B: Linker Installation
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Click to download full resolution via product page

Caption: Dual-pathway utility of the morpholine scaffold: Direct Click Labeling (Top) vs. Linker
Installation (Bottom).

Protocol: CUAAC Labeling of Azide-Modified
Biomolecules

This protocol describes the conjugation of Tert-butyl 2-ethynylmorpholine-4-carboxylate to
an azide-modified protein.[1]

Reagents Required
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Azide-Labeled Protein: 1-5 mg/mL in PBS (pH 7.4). Avoid buffers with chelators (EDTA,
EGTA) or reducing agents (DTT, TCEP) as they interfere with Copper.[1]

Morpholine Alkyne Stock: 100 mM in DMSO.
CuSO0Oa4 Solution: 20 mM in water (freshly prepared).

THPTA Ligand: 50 mM in water. (Tris(3-hydroxypropyltriazolylmethyl)amine).[1][2] Crucial for
protecting proteins from oxidative damage and maintaining Cu(l) solubility.[1][3]

Sodium Ascorbate: 100 mM in water (Prepare immediately before use).

Aminoguanidine (Optional): 100 mM in water (Prevents protein cross-linking by oxidized
ascorbate byproducts).[1]

Step-by-Step Procedure
1. Pre-Complexation of Copper (Catalyst Mix)

Premixing Copper and Ligand is critical to prevent protein degradation.[1]

In a clean microcentrifuge tube, mix THPTA and CuSOa in a 5:1 molar ratio.
o Example: Mix 10 pL of 50 mM THPTA with 5 pL of 20 mM CuSOa.[1]

o Incubate for 5 minutes at Room Temperature (RT). The solution should remain clear
blue/green.[1]

2. Reaction Setup

Transfer 50 pL of Azide-Protein (approx. 50-100 uM) into a reaction tube.

Add 1 pL of Morpholine Alkyne stock (Final conc: ~2 mM). Ensure >20-fold molar excess
over protein.

Add 3 pL of the Cu-THPTA Complex prepared in Step 1.
(Optional) Add 5 pL of 100 mM Aminoguanidine.

Initiate Reaction: Add 5 pL of 100 mM Sodium Ascorbate.
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» Mix: Vortex gently and flush the headspace with Nitrogen or Argon (optional but
recommended to preserve Cu(l)).

e Incubation: Incubate at RT for 30—60 minutes in the dark with mild agitation.

3. Purification

e Quench: Add EDTA to a final concentration of 10 mM to chelate the copper.
o Cleanup: Remove excess reagents using:

o Spin Desalting Columns (e.g., Zeba Spin, 7K MWCO).[1]

o Dialysis against PBS.[1]

o Storage: Store the labeled protein at 4°C or -80°C depending on protein stability.

Advanced Protocol: Boc-Deprotection & Linker
Installation

Use this protocol if you intend to use the molecule as a linker to install an alkyne on a protein
lysine residue.[1]

Step 1: Boc-Deprotection[1][4]

e Dissolve Tert-butyl 2-ethynylmorpholine-4-carboxylate (10 mg) in 1 mL DCM
(Dichloromethane).

e Add 1 mL TFA (Trifluoroacetic acid).
o Stir at RT for 60 minutes. Monitor by TLC or LC-MS (Loss of Boc mass: -100 Da).[1]
o Evaporate solvent under nitrogen flow or rotary evaporation.[1]

e Workup: Re-dissolve in minimal Methanol and precipitate with cold Ether (if solid) or use
directly as the TFA salt (neutralize in the next step).

Step 2: Conjugation to Protein (NHS Ester Method)
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Note: Since the morpholine amine is secondary, it is less nucleophilic than a primary amine.[1]
High pH (8.0-8.[1]5) and excess reagent are required.

» Protein Prep: Buffer exchange protein into 0.1 M NaHCOs (pH 8.3).

e Linker Activation (In Situ):

[¢]

If attaching to a Carboxyl-Protein: Use EDC/NHS activation of the protein first.[1]

o If attaching to an NHS-Protein (e.g., commercial NHS-activated scaffold): Proceed to step
3.[1]

o Alternative: If the protein has native lysines, you must activate the Morpholine Amine with
a bifunctional linker (e.g., DSC - Disuccinimidyl carbonate) to turn it into an NHS-
carbamate, then react with protein.[1]

o Simpler Route: Use the deprotected morpholine to react with an Epoxide or Activated
Halide on the biomolecule.[1]

Quality Control & Validation

Method Purpose Expected Outcome

Mass shift corresponding to
] +Morpholine adduct (+211 Da
LC-MS (ESI) Confirm covalent attachment ]
for full molecule, or +111 Da if

Boc removed).[1]

If the morpholine is a "silent”

label, perform a secondary
Fluorescence Functional Validation Click reaction with a

Fluorophore-Azide to verify the

alkyne is active.[1]

Confirm presence of terminal

alkyne proton (~2.2 ppm) and
H-NMR Purity of Small Molecule ynep ( Ppm)

Boc peak (~1.4 ppm) before

use.
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Troubleshooting Guide

» Precipitation of Protein:

o Cause: Copper concentration too high or unstable Cu(l).[1]

o Solution: Increase THPTA ligand ratio (up to 10:1 vs Cu). Keep DMSO < 10% final volume.
e Low Labeling Efficiency:

o Cause: Oxidation of Cu(l) to Cu(ll).[1]

o Solution: Use fresh Ascorbate.[1][3] Perform reaction under inert gas (N2). Add more
catalyst after 30 mins.

e Boc Group Instability:
o Cause: Acidic buffer.[1]
o Solution: Ensure Click reaction is performed at pH 7.0-8.0.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. interchim.fr [interchim.fr]
e 2. broadpharm.com [broadpharm.com]
e 3. lumiprobe.com [lumiprobe.com]

¢ 4. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or
immunostained proteins - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note: Bio-Orthogonal Labeling with Tert-
butyl 2-ethynylmorpholine-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433881/docs#application-note-bio-orthogonal-
labeling-with-tert-butyl-2-ethynylmorpholine-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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